Cas no 170079-82-0 (N/A)

N/A structure
Product name:N/A
N/A Chemical and Physical Properties
Names and Identifiers
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- eq-4''-Hydroxymaysin
- DTXSID201105176
- 4H-1-Benzopyran-4-one, 6-[6-deoxy-2-O-(6-deoxy-I+/--L-mannopyranosyl)glucopyranosyl]-2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-
- 170079-82-0
- N/A
-
- Inchi: InChI=1S/C27H30O14/c1-8-20(33)23(36)26(41-27-24(37)22(35)19(32)9(2)39-27)25(38-8)18-14(31)7-16-17(21(18)34)13(30)6-15(40-16)10-3-4-11(28)12(29)5-10/h3-9,19-20,22-29,31-37H,1-2H3
- InChI Key: QXHHBGFIPDPRAX-UHFFFAOYSA-N
- SMILES: CC1C(C(C(C(O1)C2=C(C3=C(C=C2O)OC(=CC3=O)C4=CC(=C(C=C4)O)O)O)OC5C(C(C(C(O5)C)O)O)O)O)O
Computed Properties
- Exact Mass: 578.16355563g/mol
- Monoisotopic Mass: 578.16355563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 41
- Rotatable Bond Count: 4
- Complexity: 978
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 236Ų
- XLogP3: -0.7
N/A Related Literature
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Marie Jeffroy,Alain H. Fuchs,Anne Boutin Chem. Commun., 2008, 3275-3277
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Shih-Hsuan Hung,Hiroshi Akiba,Osamu Yamamuro,Taisuke Ozaki RSC Adv., 2020,10, 16527-16536
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3. Water
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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